Cas no 1261006-44-3 (N-(3-acetamidophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-acetamidophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1261006-44-3
• Molecular Formula: C₂₂H₂₀N₄O₃S₃
• Molecular Weight: 484.614200592041
• CID: 5320456

N-(3-acetamidophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-[3-(acetylamino)phenyl]-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• STL076684
• N-(3-acetamidophenyl)-2-((4-oxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-(3-acetamidophenyl)-2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylac

• InChIKey： HINZDIAAELFYMW-UHFFFAOYSA-N
• Inchi： 1S/C22H20N4O3S3/c1-14(27)23-15-4-2-5-16(12-15)24-19(28)13-32-22-25-18-8-11-31-20(18)21(29)26(22)9-7-17-6-3-10-30-17/h2-6,8,10-12H,7,9,13H2,1H3,(H,23,27)(H,24,28)
• SMILES： S(CC(NC1C=CC=C(C=1)NC(C)=O)=O)C1=NC2C=CSC=2C(N1CCC1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Heavy Atom Count: 32
• Complexity: 750
• XLogP3: 3.6
• Topological Polar Surface Area: 173

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides